5-[1-(4-chloro-2-fluorophenyl)sulfonylpyrrolidin-3-yl]-2H-tetrazole

• IUPAC Name: 5-[1-(4-chloro-2-fluorophenyl)sulfonylpyrrolidin-3-yl]-2H-tetrazole
• InChI: InChI=1S/C11H11ClFN5O2S/c12-8-1-2-10(9(13)5-8)21(19,20)18-4-3-7(6-18)11-14-16-17-15-11/h1-2,5,7H,3-4,6H2,(H,14,15,16,17)
• InChI Key: FABLVZJNUQGOSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NNN=N2)S(=O)(=O)C3=C(C=C(C=C3)Cl)F
• Molecular Formula: C11H11ClFN5O2S
• Molecular Weight: 331.75 g/mol

Description

5-[1-(4-chloro-2-fluorophenyl)sulfonylpyrrolidin-3-yl]-2H-tetrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The exact mechanism of action of 5-[1-(4-chloro-2-fluorophenyl)sulfonylpyrrolidin-3-yl]-2H-tetrazole is not fully understood. However, it has been suggested that the compound acts as a modulator of the GABAergic system, which plays a crucial role in regulating neuronal excitability and neurotransmission.
Biochemical and Physiological Effects:
Studies have shown that the compound has significant effects on the central nervous system, including the modulation of synaptic transmission, inhibition of neuronal excitability, and reduction of inflammation. It has also been shown to have a protective effect on brain cells, which could be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[1-(4-chloro-2-fluorophenyl)sulfonylpyrrolidin-3-yl]-2H-tetrazole in lab experiments is its high potency and specificity. However, one of the limitations is its potential toxicity, which could affect the results of experiments if not carefully controlled.

Future Directions

The potential applications of 5-[1-(4-chloro-2-fluorophenyl)sulfonylpyrrolidin-3-yl]-2H-tetrazole in various fields of scientific research are vast. Some of the future directions for research include the development of new drugs based on the compound, the investigation of its effects on different types of cells, and the exploration of its potential use in the treatment of neurodegenerative diseases.
In conclusion, 5-[1-(4-chloro-2-fluorophenyl)sulfonylpyrrolidin-3-yl]-2H-tetrazole is a promising compound that has significant potential applications in various fields of scientific research. Its high potency and specificity make it a valuable tool for lab experiments, and its potential therapeutic effects could lead to the development of new drugs for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and explore its potential applications.

Synthesis Methods

The synthesis of 5-[1-(4-chloro-2-fluorophenyl)sulfonylpyrrolidin-3-yl]-2H-tetrazole involves the reaction of 4-chloro-2-fluorobenzene sulfonyl chloride with pyrrolidine-3-carboxylic acid, followed by the addition of sodium azide and copper (I) iodide. The resulting compound is purified using column chromatography to obtain the final product.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have significant anticonvulsant, analgesic, and anti-inflammatory effects, making it a promising candidate for the development of new drugs.